4-Cyanobenzyl 1-adamantanecarboxylate

• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: (4-cyanophenyl)methyl adamantane-1-carboxylate
• InChI: InChI=1S/C19H21NO2/c20-11-13-1-3-14(4-2-13)12-22-18(21)19-8-15-5-16(9-19)7-17(6-15)10-19/h1-4,15-17H,5-10,12H2
• InChI Key: NCQSJCMASLHBEZ-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)OCC4=CC=C(C=C4)C#N

Description

4-Cyanobenzyl 1-adamantanecarboxylate (CAS entry in ) is an adamantane-based ester derivative with the molecular formula C₁₉H₂₁NO₂ and a molecular weight of 299.41 g/mol . The compound features a rigid adamantane core linked to a 4-cyanobenzyl ester group, which introduces both hydrophobic (adamantane) and polar (cyano) functionalities.

Comparison with Similar Compounds

Core Structural Comparisons

The table below summarizes key structural and synthetic differences between 4-cyanobenzyl 1-adamantanecarboxylate and related compounds:

Compound Name	Molecular Formula	Functional Groups	Molecular Weight	Synthesis Yield (Reported)	Key Applications/Findings
4-Cyanobenzyl 1-adamantanecarboxylate	C₁₉H₂₁NO₂	Ester (adamantane + cyanobenzyl)	299.41	Not reported	Undefined (potential research use)
4-Cyanophenyl 1-adamantanecarboxylate	Not provided	Ester (adamantane + cyanophenyl)	~299 (inferred)	82%	Synthetic intermediate
1-Adamantanecarboxylic acid	C₁₁H₁₆O₂	Carboxylic acid	180.24	Not reported	Precursor for esters/amides
Sodium 1-adamantanecarboxylate	C₁₁H₁₅NaO₂	Carboxylate salt	202.22	Not reported	Catalysis (cyclodextrin binding)
N-(4-Ethoxyphenyl)-1-adamantanecarboxamide	C₁₉H₂₅NO₂	Amide (adamantane + ethoxyphenyl)	299.41	Not reported	Pharmaceutical research

Key Observations :

• Functional Group Influence: The substitution of the benzyl group (4-cyanobenzyl) in the target compound vs. a phenyl group (4-cyanophenyl) in 3az ( ) alters steric and electronic properties.
• Adamantane Core: All compounds share the adamantane moiety, known for rigidity and thermal stability. However, sodium 1-adamantanecarboxylate ( ) demonstrates unique supramolecular interactions with cyclodextrin cavities, highlighting its utility in catalysis .
• Amide vs.

Functional and Application Insights

• Catalytic Applications: Sodium 1-adamantanecarboxylate’s ability to compete for cyclodextrin binding ( ) suggests adamantane derivatives can modulate supramolecular interactions. The target compound’s cyanobenzyl group might similarly influence host-guest chemistry, though this remains unexplored in the provided evidence.
• Pharmaceutical Potential: The ethoxyphenyl carboxamide analog ( ) and the target compound share identical molecular weights but differ in functional groups. Amides are typically more metabolically stable than esters, implying divergent pharmacokinetic profiles.